
Strontium Isopropoxide: A Versatile Precursor
for Advanced Material Synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Strontium isopropoxide

Cat. No.: B1588740 Get Quote

An In-depth Technical Guide for Researchers and Scientists

Strontium isopropoxide, Sr(O-i-Pr)₂, is an alkaline earth metal alkoxide that serves as a

critical molecular precursor for a variety of advanced materials. Its chemical reactivity, solubility

in organic solvents, and volatility make it an ideal candidate for sophisticated synthesis

techniques such as Atomic Layer Deposition (ALD), sol-gel processing, and as a catalyst in

polymerization reactions. This guide provides a comprehensive overview of its properties,

synthesis, and applications, complete with experimental protocols and quantitative data to

support researchers in materials science, chemistry, and drug development.

Physicochemical Properties and Safety Data
Strontium isopropoxide is a white, crystalline powder that is highly sensitive to moisture.

Proper handling in an inert atmosphere (e.g., a glovebox) is essential to prevent premature

hydrolysis.
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Property Value Citation(s)

Chemical Formula Sr(OCH(CH₃)₂)₂ [1]

Molecular Weight 205.79 g/mol [1]

CAS Number 88863-33-6 [1]

Appearance Crystalline powder

Purity Available
96% - 99.9% (trace metals

basis)

Primary Hazards

Flammable solid, Self-heating,

Causes severe skin burns and

eye damage

Storage
Store under inert gas; moisture

sensitive

Synthesis of Strontium Isopropoxide
While commercially available, strontium isopropoxide can be synthesized in the laboratory.

The most common route involves the direct reaction of strontium metal with anhydrous

isopropanol. This reaction is typically performed under an inert atmosphere to prevent the

formation of strontium hydroxide and strontium carbonate impurities.

General Reaction: Sr (s) + 2 CH₃CH(OH)CH₃ (l) → Sr(OCH(CH₃)₂)₂ (s) + H₂ (g)

Although a detailed, step-by-step experimental protocol from a specific peer-reviewed source

was not identified through the search, the logical workflow for such a synthesis is presented

below.
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General Synthesis Workflow for Strontium Isopropoxide

Reactants:
- Strontium Metal

- Anhydrous Isopropanol

Reaction Vessel
(Inert Atmosphere, e.g., N₂ or Ar)

 Introduce

Stirring & Reflux
(Controlled Heating)

 Initiate

Filtration
(Remove unreacted metal)

 Cool & Filter

Purification
(Solvent removal under vacuum)

 Isolate Solution

Final Product:
Strontium Isopropoxide Powder

Sr(O-i-Pr)₂

 Dry
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General Synthesis Workflow for Strontium Isopropoxide.
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Applications as a Precursor for Advanced Materials
Thin Film Deposition via Atomic Layer Deposition (ALD)
Strontium isopropoxide is a precursor for depositing strontium-containing thin films, most

notably strontium titanate (SrTiO₃ or STO), a high-dielectric constant material crucial for next-

generation capacitors in dynamic random-access memory (DRAM). In ALD, strontium
isopropoxide is used in conjunction with a titanium precursor, such as titanium

tetraisopropoxide (TTIP), and an oxygen source (e.g., water, ozone) in sequential, self-limiting

surface reactions to build a film one atomic layer at a time.

Experimental Protocol: Atomic Layer Deposition of SrTiO₃

This protocol describes the growth of crystalline SrTiO₃ films on a suitable substrate.

Substrate Preparation: Prepare the substrate (e.g., Si(001) with a buffer layer or a TiN

electrode) by performing a standard cleaning procedure.

Precursor Handling: Load strontium isopropoxide and a titanium precursor (e.g., titanium

tetraisopropoxide, TTIP) into separate ALD precursor cylinders in an inert-gas environment.

Deposition Parameters:

Heat the strontium isopropoxide precursor to 130 °C.

Heat the TTIP precursor to 40-60 °C.

Maintain the substrate temperature in the ALD reactor at 225-250 °C.

Maintain the water co-reactant at room temperature.

ALD Supercycle: An ALD "supercycle" for STO consists of multiple sub-cycles of SrO and

TiO₂ deposition. A typical ratio might be 1:1.

SrO Sub-cycle:

Pulse strontium isopropoxide vapor into the reactor.

Purge the reactor with an inert gas (e.g., Ar or N₂).
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Pulse water vapor into the reactor.

Purge the reactor with inert gas.

TiO₂ Sub-cycle:

Pulse TTIP vapor into the reactor.

Purge the reactor with inert gas.

Pulse water vapor into the reactor.

Purge the reactor with inert gas.

Film Growth: Repeat the supercycle until the desired film thickness is achieved. The growth

is linear and predictable.

Post-Deposition Annealing (Optional): Transfer the sample to an annealing chamber under

vacuum and heat to 500-650 °C to enhance crystallinity and dielectric properties.
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Atomic Layer Deposition (ALD) Supercycle for SrTiO₃

Substrate Surface

1. Pulse Sr(O-i-Pr)₂
(Precursor chemisorbs)

2. Purge
(Remove excess precursor)

3. Pulse H₂O
(Surface reacts to form Sr-OH)

4. Purge
(Remove H₂O and byproducts)

SrO Sub-cycle

5. Pulse Ti(O-i-Pr)₄
(Precursor chemisorbs)

6. Purge
(Remove excess precursor)

7. Pulse H₂O
(Surface reacts to form Ti-OH)

8. Purge & Repeat
(One STO layer complete)

TiO₂ Sub-cycle

Repeat Supercycle
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Atomic Layer Deposition (ALD) Supercycle for SrTiO₃.
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Quantitative Data for ALD-Derived SrTiO₃ Films

Parameter Value Conditions / Notes Citation(s)

Bulk Dielectric

Constant (εr)
~146 - 236

Varies with thickness,

substrate, and

annealing conditions

[2][3]

Equivalent Oxide

Thickness (EOT)

As low as 0.34 - 0.57

nm

For films < 10 nm

thick, post-deposition

annealing at 500°C

[2][4]

Leakage Current

Density

~3 x 10⁻⁸ A/cm² at

+0.8V
For a 10 nm film [2]

Step Coverage ~95%
In high aspect ratio

(10:1) structures
[2]

Nanomaterial Synthesis via Sol-Gel Process
The sol-gel process is a wet-chemical technique used to produce solid materials from small

molecules. Strontium isopropoxide, along with a titanium alkoxide, can be used to synthesize

strontium titanate (SrTiO₃) nanoparticles or powders. The process involves controlled

hydrolysis and condensation reactions of the precursors in a solvent.

Experimental Protocol: Sol-Gel Synthesis of SrTiO₃ Nanoparticles

This protocol provides a general method for synthesizing SrTiO₃ nanoparticles.

Precursor Solution A: Dissolve a stoichiometric amount of strontium isopropoxide in a dry

alcohol solvent (e.g., 2-methoxyethanol or ethanol) under an inert atmosphere.

Precursor Solution B: In a separate flask, dissolve an equimolar amount of titanium(IV)

isopropoxide in the same dry alcohol solvent.

Mixing: Slowly add Solution B to Solution A while stirring vigorously. A complex bimetallic

alkoxide may form in solution.
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Hydrolysis: Prepare a solution of deionized water and alcohol. Add this solution dropwise to

the mixed alkoxide solution to initiate hydrolysis. The mixture will gradually form a viscous sol

and then a semi-rigid gel.

Aging: Allow the gel to age at room temperature for 24-48 hours. This step strengthens the

gel network.

Drying: Dry the gel in an oven at a low temperature (e.g., 80-120 °C) to remove the solvent

and byproducts, resulting in a xerogel.

Calcination: Calcine the dried powder in a furnace. Heat the material to 600-800 °C for

several hours to crystallize the strontium titanate phase and remove residual organic

compounds. The final product is a fine, phase-pure SrTiO₃ powder.[5]
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Sol-Gel Process for SrTiO₃ Nanoparticle Synthesis

Alkoxide Precursors
- Sr(O-i-Pr)₂
- Ti(O-i-Pr)₄

+ Solvent (e.g., Ethanol)

Mixing & Stirring

Hydrolysis
(Add H₂O/Solvent)

Form homogeneous solution

Stable Sol Formation

M-OH + M-OR → M-O-M

Gelation
(Condensation Reactions)

Aging

Drying

Calcination
(Crystallization)

SrTiO₃ Nanoparticles
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Sol-Gel Process for SrTiO₃ Nanoparticle Synthesis.
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Quantitative Data for Sol-Gel Derived Materials

Parameter Value Method / Notes Citation(s)

Average Particle Size ~10 - 34 nm Measured by TEM [6][7]

Crystallite Size (XRD) ~22 nm
Calculated from

FWHM of XRD peaks
[6]

Sintering Activity High above 1000 °C
Leads to dense

ceramic bodies
[5]

Catalysis in Ring-Opening Polymerization (ROP)
Strontium isopropoxide is a highly active catalyst/initiator for the Ring-Opening

Polymerization (ROP) of cyclic esters like lactide (LA) and ε-caprolactone.[8] This process is

used to produce biodegradable polyesters such as polylactide (PLA), which has significant

applications in biomedical implants and sustainable packaging. The isopropoxide groups

initiate the polymerization, leading to well-defined polymers.[8]

Experimental Protocol: ROP of L-Lactide

This protocol describes a typical solution polymerization of L-lactide.

Materials: Use commercially available strontium isopropoxide. L-lactide should be purified

by recrystallization. Toluene should be dried over appropriate drying agents.

Reaction Setup: Perform all manipulations under an inert atmosphere using Schlenk line

techniques or in a glovebox.

Procedure:

In a glovebox, add a stock solution of strontium isopropoxide in toluene to a reaction

vessel.

If a co-initiator is used (e.g., dodecanol), add it to the vessel.
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Add a solution of L-lactide in toluene to the catalyst solution to start the polymerization. A

typical monomer-to-catalyst ratio is [LA]:[Sr] = 100:1.

Stir the reaction mixture at room temperature.

Monitoring and Termination:

Take aliquots at specific time intervals to monitor monomer conversion and polymer

molecular weight evolution via ¹H NMR spectroscopy and Size Exclusion Chromatography

(SEC).

Terminate the polymerization by adding a small amount of an acidic solution (e.g., benzoic

acid in chloroform).

Polymer Isolation: Precipitate the polymer by pouring the reaction mixture into a large

volume of a non-solvent like cold methanol. Filter and dry the resulting polylactide product

under vacuum.
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Mechanism of Strontium Isopropoxide Catalyzed ROP
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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